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Compound of Interest

Compound Name: Cyclopentylphenylacetic acid

Cat. No.: B1219947 Get Quote

Essential Safety and Handling Guide for
Cyclopentylphenylacetic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Cyclopentylphenylacetic acid. It

offers procedural, step-by-step guidance for safe operational use and disposal.

Chemical Identifier:

Name: Cyclopentylphenylacetic acid

Synonyms: 2-cyclopentyl-2-phenylacetic acid, alpha-Phenylcyclopentaneacetic acid[1]

CAS Number: 3900-93-4[1]

Molecular Formula: C13H16O2[1]

Hazard Summary: Cyclopentylphenylacetic acid is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling

Cyclopentylphenylacetic acid. The following table summarizes the required equipment.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical safety goggles or a

face shield should be worn.[2]

Standard safety glasses with

side shields are also an option.

[3]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile, butyl rubber) are

required.[3][4] Gloves must be

inspected before use and

changed regularly or if

contaminated.

Protective Clothing

A lab coat or chemical-

resistant apron must be worn.

[2] For larger quantities,

chemical-resistant coveralls

are recommended.[2]

Footwear

Closed-toe shoes are

mandatory in areas where

chemicals are handled.

Respiratory Protection Respirator

Use in a well-ventilated area or

under a chemical fume hood.

[2] If ventilation is inadequate

or for large-scale use, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is necessary.

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is crucial for the safe handling of

Cyclopentylphenylacetic acid.

1. Receiving and Storage:
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Upon receipt, carefully inspect the container for any signs of damage or leaks.[2]

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed when not in use.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

2. Handling:

All handling should be conducted in a well-ventilated laboratory, preferably within a chemical

fume hood.[2]

Avoid all direct contact with eyes, skin, and clothing.[2][5]

Do not inhale vapors or mists.[2]

Take precautionary measures against static discharge.[2]

Wash hands thoroughly with soap and water after handling.[6][5]

3. Spill Management:

In the event of a spill, immediately evacuate the area.

Remove all sources of ignition.[2]

Ventilate the affected area.[2]

Wear the appropriate PPE as detailed in the table above.

Absorb the spill with an inert material (e.g., sand, silica gel) and collect it in a suitable, closed

container for disposal.[3]

Disposal Plan
Cyclopentylphenylacetic acid and any contaminated materials are classified as hazardous

waste and must be disposed of accordingly.
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Waste Collection: All waste containing Cyclopentylphenylacetic acid, including

contaminated lab supplies and spill cleanup materials, must be collected in a designated,

properly labeled hazardous waste container.[2]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name, "Cyclopentylphenylacetic acid".[2]

Storage of Waste: Store the sealed waste container in a designated and secure satellite

accumulation area, away from incompatible materials, until it can be collected by a licensed

professional waste disposal service.[2][7]

Regulations: Dispose of all waste in accordance with local, regional, national, and

international regulations.

Emergency First Aid Procedures
Immediate response is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to hold the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention from an ophthalmologist.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove all contaminated clothing and shoes.[3][8] Seek medical attention if skin

irritation occurs.[5][8]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing.[6][8] If breathing is difficult or has stopped, administer artificial respiration.[6][5]

Seek immediate medical attention.[6][8]

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, wash out their mouth with

water.[6] Seek immediate medical attention.[6]

Below is a diagram illustrating the safe handling workflow for Cyclopentylphenylacetic acid.
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Caption: Workflow for Safe Handling of Cyclopentylphenylacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylphenylacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylphenylacetic-acid
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyclopentyl_propionate.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10734271&countryCode=GB&language=en
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://aksci.com/sds/E784_SDS.pdf
https://www.biosynth.com/Files/MSDS/FC/09/MSDS_FC09377_7000_EN.pdf
https://westliberty.edu/health-and-safety/files/2013/03/Phenylacetic-Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://www.benchchem.com/product/b1219947#personal-protective-equipment-for-handling-cyclopentylphenylacetic-acid
https://www.benchchem.com/product/b1219947#personal-protective-equipment-for-handling-cyclopentylphenylacetic-acid
https://www.benchchem.com/product/b1219947#personal-protective-equipment-for-handling-cyclopentylphenylacetic-acid
https://www.benchchem.com/product/b1219947#personal-protective-equipment-for-handling-cyclopentylphenylacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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